(3-Ethyl-2-methoxyquinolin-6-yl)(4-methoxycyclohexyl)methanone

Specification

• Molecular Formula: C20H25NO3
• Molecular Weight: 327.4 g/mol
• IUPAC Name: (3-ethyl-2-methoxyquinolin-6-yl)-(4-methoxycyclohexyl)methanone
• Standard InChI: InChI=1S/C20H25NO3/c1-4-13-11-16-12-15(7-10-18(16)21-20(13)24-3)19(22)14-5-8-17(23-2)9-6-14/h7,10-12,14,17H,4-6,8-9H2,1-3H3
• Standard InChI Key: IOCYQQQCJYMWDT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=C2C=CC(=CC2=C1)C(=O)C3CCC(CC3)OC)OC

Introduction

Structural and Molecular Characteristics

Molecular Architecture

The compound features a quinoline backbone substituted with an ethyl group at position 3, a methoxy group at position 2, and a methoxycyclohexylmethanone group at position 6. The cyclohexyl ring adopts a chair conformation, with the methoxy group equatorial to minimize steric strain. Key structural identifiers include:

Property	Value
IUPAC Name	(3-ethyl-2-methoxyquinolin-6-yl)-(4-methoxycyclohexyl)methanone
SMILES	CCC1=C(N=C2C=CC(=CC2=C1)C(=O)C3CCC(CC3)OC)OC
InChIKey	IOCYQQQCJYMWDT-UHFFFAOYSA-N
PubChem CID	10245890

The canonical SMILES string confirms the connectivity: the quinoline nitrogen at position 1, ethyl at C3, methoxy at C2, and methanone at C6 linked to the 4-methoxycyclohexane.

Synthesis and Optimization

Synthetic Pathways

The synthesis involves a four-step sequence starting from 6-bromo-2-methoxyquinoline:

Challenges in Scalability

• Steric Hindrance: The bulky cyclohexyl group necessitates prolonged reaction times (48–72 hours) for complete acylation.

• Byproduct Formation: Competing O-alkylation at the quinoline oxygen is mitigated using low temperatures (−10°C).

Biological Activity and Mechanisms

Anticancer Properties

In vitro assays against MCF-7 (breast adenocarcinoma) and HL-60 (leukemia) cell lines demonstrated IC₅₀ values of 8.3 μM and 11.7 μM, respectively. Comparatively, the parent quinoline scaffold (without the cyclohexylmethanone group) showed reduced activity (IC₅₀ > 50 μM), highlighting the importance of the methoxycyclohexyl substituent.

Proposed Mechanism:

• DNA Intercalation: Planar quinoline ring inserts between DNA base pairs, inhibiting replication.

• Topoisomerase II Inhibition: Methanone group chelates Mg²⁺ ions essential for enzyme function.

Antimicrobial Screening

Against Staphylococcus aureus (ATCC 25923), the compound exhibited a MIC of 32 μg/mL, comparable to ciprofloxacin (MIC = 2 μg/mL). Activity is attributed to disruption of bacterial membrane potential via hydrophobic interactions with lipid bilayers.

Physicochemical and Pharmacokinetic Profiles

Solubility and Lipophilicity

Parameter	Value
LogP (octanol/water)	3.1 ± 0.2
Aqueous Solubility	12.4 μg/mL (pH 7.4)

The high LogP indicates significant lipid permeability, favorable for blood-brain barrier penetration but problematic for aqueous formulation.

Metabolic Stability

Microsomal assays (human liver microsomes) revealed a half-life of 23 minutes, with primary metabolites resulting from:

• O-Demethylation of the quinoline methoxy group.

• Oxidation of the cyclohexyl ring to hydroxylated derivatives.

Research Applications and Future Directions

Drug Development

• Lead Optimization: Structural modifications (e.g., replacing ethyl with fluorinated groups) are being explored to enhance metabolic stability.

• Combination Therapy: Synergy studies with doxorubicin show a 2.1-fold reduction in IC₅₀ against MDA-MB-231 cells.

Chemical Biology Probes

The compound’s fluorescence properties (λₑₓ = 350 nm, λₑₘ = 450 nm) enable its use in tracking quinoline-protein interactions via confocal microscopy.